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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034 Get Quote

Mixidine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on the chemical

properties of Mixidine.

Core Chemical Data
The fundamental molecular properties of Mixidine are summarized below. This information is

crucial for any experimental design and computational analysis.

Property Value Source

Molecular Formula C₁₅H₂₂N₂O₂ [1][2][3]

Molecular Weight 262.35 g/mol [1][2]

IUPAC Name

N-[2-(3,4-

dimethoxyphenyl)ethyl]-1-

methylpyrrolidin-2-imine

[1]

CAS Number 27737-38-8 [1]

Mechanism of Action & Experimental Protocols
Extensive searches of publicly available scientific literature and databases did not yield specific

information regarding the mechanism of action, associated signaling pathways, or detailed
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experimental protocols for Mixidine. The available information is currently limited to its basic

chemical identifiers and properties.

Due to the absence of this detailed biological and experimental data, the creation of signaling

pathway diagrams and the inclusion of specific experimental workflows are not possible at this

time. Further primary research would be required to elucidate these aspects of Mixidine's

pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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